Cas no 17224-72-5 (1,2-CYCLOBUTANEDICARBOXYLIC ACID, (1R-TRANS)-)

1,2-Cyclobutanedicarboxylic acid, (1R-trans)-, is a chiral dicarboxylic acid with a rigid cyclobutane backbone, offering distinct stereochemical and structural properties. Its trans-configuration and defined (1R) stereochemistry make it valuable as a building block in asymmetric synthesis and pharmaceutical intermediates. The strained cyclobutane ring enhances reactivity, enabling selective functionalization for complex molecule construction. This compound is particularly useful in the development of stereospecific catalysts, ligands, and bioactive compounds, where precise spatial arrangement is critical. Its high purity and stability further support applications in fine chemical and material science research. The product is typically supplied with rigorous analytical characterization to ensure consistency in performance.
1,2-CYCLOBUTANEDICARBOXYLIC ACID, (1R-TRANS)- structure
17224-72-5 structure
Product Name:1,2-CYCLOBUTANEDICARBOXYLIC ACID, (1R-TRANS)-
CAS No:17224-72-5
MF:C6H8O4
MW:144.125322341919
CID:3185806
PubChem ID:10888028
Update Time:2025-05-28

1,2-CYCLOBUTANEDICARBOXYLIC ACID, (1R-TRANS)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-CYCLOBUTANEDICARBOXYLIC ACID, (1R-TRANS)-
    • AKOS006283214
    • rac-(1R,2R)-cyclobutane-1,2-dicarboxylic acid
    • 17224-72-5
    • (1R,2R)-Cyclobutane-1,2-dicarboxylic acid
    • trans-Cyclobutane-1,2-dicarboxylic acid, >=97.0% (T)
    • EN300-7239144
    • AB-131/40227215
    • SCHEMBL352246
    • P10059
    • 1,2-Cyclobutanedicarboxylic acid, trans-
    • (E)-1,2-Cyclobutanedicarboxylic acid
    • 1,2-Cyclobutanedicarboxylic acid, (1R,2R)-rel-
    • DS-17141
    • trans-Cyclobutane-1,2-dicarboxylic acid (racemic)
    • trans-Cyclobutane-1,2-dicarboxylic acid
    • trans-1,2-Cyclobutanedicarboxylic acid
    • CS-W016393
    • BP-21457
    • MFCD00068260
    • Z2306736599
    • DB-433735
    • 1,2-CYCLOBUTANEDICARBOXYLIC ACID, (E)-
    • TRANS-CYCLOBUTANE-1,2-DICARBOXYLICACID
    • DTXSID301031207
    • A1-44733
    • 1124-13-6
    • Inchi: 1S/C6H8O4/c7-5(8)3-1-2-4(3)6(9)10/h3-4H,1-2H2,(H,7,8)(H,9,10)/t3-,4-/m1/s1
    • InChI Key: SUSAGCZZQKACKE-QWWZWVQMSA-N
    • SMILES: OC([C@@H]1CC[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 144.04225873Da
  • Monoisotopic Mass: 144.04225873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 74.6Ų

1,2-CYCLOBUTANEDICARBOXYLIC ACID, (1R-TRANS)- Pricemore >>

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